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EUPENIFELDIN EUPENIFELDIN
Brand Name: Vulcanchem
CAS No.: 151803-45-1
VCID: VC0119799
InChI: InChI=1S/C33H40O7/c1-18-10-24(34)26(36)15-28-22(18)12-20-14-30(38)33(6)21(17-31(3,4)8-7-9-32(20,5)39-28)13-23-19(2)11-25(35)27(37)16-29(23)40-33/h7-8,10-11,15-16,20-21,30,38H,9,12-14,17H2,1-6H3,(H,34,36)(H,35,37)/b8-7+
SMILES: CC1=C2CC3CC(C4(C(CC5=C(C=C(C(=O)C=C5O4)O)C)CC(C=CCC3(OC2=CC(=O)C(=C1)O)C)(C)C)C)O
Molecular Formula: C33H40O7
Molecular Weight: 548.67

EUPENIFELDIN

CAS No.: 151803-45-1

Main Products

VCID: VC0119799

Molecular Formula: C33H40O7

Molecular Weight: 548.67

EUPENIFELDIN - 151803-45-1

CAS No. 151803-45-1
Product Name EUPENIFELDIN
Molecular Formula C33H40O7
Molecular Weight 548.67
IUPAC Name (17E)-3,9,25-trihydroxy-4,11,16,16,20,27-hexamethyl-5,21-dioxapentacyclo[18.9.0.04,14.06,12.022,28]nonacosa-6,9,11,17,22,25,27-heptaene-8,24-dione
Standard InChI InChI=1S/C33H40O7/c1-18-10-24(34)26(36)15-28-22(18)12-20-14-30(38)33(6)21(17-31(3,4)8-7-9-32(20,5)39-28)13-23-19(2)11-25(35)27(37)16-29(23)40-33/h7-8,10-11,15-16,20-21,30,38H,9,12-14,17H2,1-6H3,(H,34,36)(H,35,37)/b8-7+
SMILES CC1=C2CC3CC(C4(C(CC5=C(C=C(C(=O)C=C5O4)O)C)CC(C=CCC3(OC2=CC(=O)C(=C1)O)C)(C)C)C)O
Synonyms EUPENIFELDIN
PubChem Compound 135612713
Last Modified Nov 11 2021
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